BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (E)-3-(Dimethylamino)-2-
methylprop-2-enal

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-Dimethylamino-2-methyl-2-
Compound Name:
propenal

Cat. No.: B1144346

IUPAC Name: (E)-3-(dimethylamino)-2-methylprop-2-enal

This technical guide provides an in-depth overview of (E)-3-(dimethylamino)-2-methylprop-2-
enal, a versatile chemical intermediate. The information is tailored for researchers, scientists,
and professionals in drug development, with a focus on its synthesis, chemical properties, and
applications in the synthesis of pharmaceuticals and heterocyclic compounds.

Chemical and Physical Properties

(E)-3-(dimethylamino)-2-methylprop-2-enal is a solid organic compound.[1] Its key properties
are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CeH11NO [2][3]
Molecular Weight 113.16 g/mol [1][2]
Appearance Solid [1]
Melting Point 34-38 °C [1]
Boiling Point 110-115 °C at 1 mmHg [1]
Density 0.971 g/mL at 25 °C [1]
Flash Point 113 °C (closed cup) [1]

CAS Number 19125-76-9 [1]

Synthesis

The primary method for synthesizing (E)-3-(dimethylamino)-2-methylprop-2-enal is the
Vilsmeier-Haack reaction.[4][5][6][7] This reaction involves the formylation of an active
methylene compound, in this case, propanal or a derivative, using a Vilsmeier reagent. The
Vilsmeier reagent is typically formed in situ from a substituted amide, such as N,N-
dimethylformamide (DMF), and an acid chloride, like phosphorus oxychloride (POCI3) or thionyl
chloride (SOCI2).[6][8]

Vilsmeier-Haack Reaction Workflow

The logical workflow for the Vilsmeier-Haack synthesis of (E)-3-(dimethylamino)-2-methylprop-
2-enal is illustrated below.

N,N-Dimethylformamide (DMF)

Vilsmeier Reagent
(Chloroiminium salt)

Phosphorus Oxychloride (POCI3)

’—> Iminium Intermediate @ (E)-3-(dimethylamino)-2-methylprop-2-enal
Propanal Derivative

(e.g., propanal dimethylhydrazone)
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Caption: Vilsmeier-Haack synthesis of (E)-3-(dimethylamino)-2-methylprop-2-enal.

Experimental Protocol: Vilsmeier-Haack Reaction

The following is a representative experimental protocol for the Vilsmeier-Haack formylation.

Materials:

N,N-Dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs)

e An electron-rich alkene (e.g., propanal dimethylhydrazone)

e Sodium acetate

o Diethyl ether (Et20)

o Water

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography

Procedure:

» Formation of the Vilsmeier Reagent: In a flask maintained at O °C, add phosphorus
oxychloride dropwise to N,N-dimethylformamide (DMF). The reaction is exothermic and
results in the formation of the chloroiminium salt, known as the Vilsmeier reagent.[5]

o Formylation: To a solution of the propanal derivative in DMF, add the prepared Vilsmeier
reagent at 0 °C.

o Reaction: Allow the mixture to stir at room temperature for several hours to ensure the
completion of the reaction.
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o Hydrolysis: Quench the reaction by adding an aqueous solution of sodium acetate at 0 °C
and stir for a short period.

o Extraction: Dilute the reaction mixture with water and extract the product with diethyl ether.

o Work-up: Wash the combined organic layers with brine and dry over anhydrous sodium
sulfate.

 Purification: After filtering, concentrate the filtrate under reduced pressure. Purify the
resulting residue by silica gel column chromatography to obtain the final product.

Applications in Drug Development and Organic
Synthesis

(E)-3-(dimethylamino)-2-methylprop-2-enal is a valuable building block in the synthesis of
various heterocyclic compounds and is a key intermediate in the production of the cholesterol-
lowering drug, fluvastatin.[9]

Synthesis of Pyrimidine Derivatives

This compound can be used to synthesize pyrimidine derivatives through condensation
reactions with guanidine or its derivatives. The general reaction involves the cyclization of the
a,B-unsaturated aldehyde with the amidine group of guanidine.

The logical workflow for the synthesis of a 2-aminopyrimidine derivative is outlined below.
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Caption: Synthesis of 2-aminopyrimidine derivatives.

The following protocol is adapted from general procedures for the synthesis of pyrimidines from
chalcones and guanidine.

Materials:

¢ (E)-3-(dimethylamino)-2-methylprop-2-enal
e Guanidine hydrochloride

e Potassium hydroxide (KOH)

+ Ethanol

e Crushed ice

» Water

Procedure:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1144346?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction Setup: Dissolve (E)-3-(dimethylamino)-2-methylprop-2-enal and guanidine
hydrochloride in ethanol.

» Addition of Base: Add a solution of potassium hydroxide to the mixture.
o Reflux: Heat the reaction mixture to reflux for several hours.[7]
» Precipitation: After cooling, pour the reaction mixture into crushed ice.

« |solation and Purification: Filter the resulting precipitate, wash with water, dry, and
recrystallize from ethanol to obtain the purified pyrimidine derivative.[7]

Intermediate in Fluvastatin Synthesis

(E)-3-(dimethylamino)-2-methylprop-2-enal is a precursor to a key intermediate in an improved
manufacturing process for the drug fluvastatin.[9] The synthesis involves a condensation
reaction of an indole derivative with the dianion of tert-butyl acetoacetate.

Biological Activity and Cellular Targets

Currently, there is a lack of specific data on the direct biological activity and cellular signaling
pathways modulated by (E)-3-(dimethylamino)-2-methylprop-2-enal. However, as an a,3-
unsaturated aldehyde, it belongs to a class of compounds known for their chemical reactivity
and potential biological effects.

a,B-Unsaturated aldehydes are known to be reactive electrophiles that can form covalent
adducts with cellular nucleophiles, such as the thiol groups in cysteine residues of proteins and
glutathione.[10][11][12] This reactivity is the basis for their biological effects, which can include
cytotoxicity. The toxicity of these compounds is often mediated through protein damage.[13]
Highly toxic a,B-unsaturated aldehydes tend to inactivate cells primarily through protein
damage, while less toxic ones may also induce DNA damage.[13]

The cellular response to a,3-unsaturated aldehydes can involve the activation of detoxification
pathways and antioxidant responses.[14] Further research is needed to elucidate the specific
biological targets and pharmacological profile of (E)-3-(dimethylamino)-2-methylprop-2-enal.

Safety Information
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(E)-3-(dimethylamino)-2-methylprop-2-enal is classified as an irritant.[1][15]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][2]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264
(Wash skin thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area),
P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352
(IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).[1]

It is essential to handle this compound in a well-ventilated area and use appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(Dimethylamino)-2-methyl-2-propenal 97 19125-76-9 [sigmaaldrich.com]

2. 3-Dimethylamino-2-methyl-2-propenal | C6H11NO | CID 2777801 - PubChem
[pubchem.ncbi.nim.nih.gov]

. Scbt.com [scbt.com]

. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]

. Jk-sci.com [jk-sci.com]

. Vilsmeier-Haack Reaction [organic-chemistry.org]

. ijpcbs.com [ijpcbs.com]

°
(o] [e0] ~ (o)) (62} H w

. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/365459
https://www.chembk.com/en/chem/3-Dimethylamino-2-methyl-2-propenal
https://www.sigmaaldrich.com/US/en/product/aldrich/365459
https://pubchem.ncbi.nlm.nih.gov/compound/3-Dimethylamino-2-methyl-2-propenal
https://www.sigmaaldrich.com/US/en/product/aldrich/365459
https://www.benchchem.com/product/b1144346?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/365459
https://pubchem.ncbi.nlm.nih.gov/compound/3-Dimethylamino-2-methyl-2-propenal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Dimethylamino-2-methyl-2-propenal
https://www.scbt.com/p/3-dimethylamino-2-methyl-2-propenal-19125-76-9
https://www.chemistrysteps.com/vilsmeier-haack-reaction/
https://nrochemistry.com/vilsmeier-haack-reaction/
https://www.jk-sci.com/blogs/resource-center/vilsmeier-haack-reaction
https://www.organic-chemistry.org/namedreactions/vilsmeier-reaction.shtm
https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://www.researchgate.net/publication/231737285_An_Improved_Manufacturing_Process_for_Fluvastatin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« 10. Biological interactions of alpha,beta-unsaturated aldehydes - PubMed
[pubmed.ncbi.nim.nih.gov]

e 11. academic.oup.com [academic.oup.com]
e 12. researchgate.net [researchgate.net]

» 13. Aldehydes with high and low toxicities inactivate cells by damaging distinct cellular
targets - PubMed [pubmed.nchbi.nlm.nih.gov]

e 14. "Cytotoxicity and cellular response to alpha, beta-unsaturated aldehyde"” by Ngome
Llewellyn Makia [ir.library.louisville.edu]

e 15. chembk.com [chembk.com]

« To cite this document: BenchChem. [Technical Guide: (E)-3-(Dimethylamino)-2-methylprop-
2-enal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144346#3-dimethylamino-2-methyl-2-propenal-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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